Cas no 136123-72-3 (1-4-(difluoromethoxy)phenylethanamine)

• Product Name: 1-4-(difluoromethoxy)phenylethanamine
• CAS No: 136123-72-3
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• MDL: MFCD09028381
• CID: 1240258
• PubChem ID: 14230781
• Update Time: 2024-11-02

1-4-(difluoromethoxy)phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Difluoromethoxy)phenyl]ethanamine
• Indoaniline dye
• 4-((4-(Diethylamino)-2-methylphenyl)imino)-1-oxo-N-phenyl-1,4-dihydronaphthalene-2-carboxamide
• 1-(4-Diethylamino-2-methyl-phenyl-imino)-3-phenylcarbamoyl-4-oxo-1,4-dihydro-naphthalin
• 1-(4-difluoromethoxyphenyl)ethylamine
• CTK4A0771
• ACMC-20980p
• 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine
• 4-[[4-(Diethylamino)-2-methylphenyl]imino]-1-oxo-N-phenyl-1,4-dihydronaphthalene-2-carboxamide
• ANW-14663
• 4-(4-Diethylamino-2-methylphenylimino)-1-oxo-N-phenyl-1,4-dihydro-2-naphthalenecarboxamide
• 1-&lt
• 4-Diethylamino-2-methyl-phenyl-imino&gt
• -3-phenylcarbamoyl-4-oxo-1,4-dihydro-naphthalin
• AC1LCPMO
• Benzenemethanamine, 4-(difluoromethoxy)-.alpha.-methyl-
• J-513716
• 1-(4-(Difluoromethoxy)phenyl)ethanamine
• EN300-30453
• Benzenemethanamine, 4-(difluoromethoxy)-alpha-methyl-, (alphaR)-
• MFCD09028381
• 136123-72-3
• CS-0197805
• AKOS000123601
• 1-[4-(Difluoromethoxy)phenyl]ethanamine, AldrichCPR
• 1-[4-(difluoromethoxy)phenyl]ethan-1-amine
• STK693517
• Z234894891
• 4-(Difluoromethoxy)-alpha-Methylbenzenemethanamine
• {1-[4-(difluoromethoxy)phenyl]ethyl}amine
• 1-(4-(Difluoromethoxy)phenyl)ethan-1-amine
• AB01322657-02
• NCGC00328950-01
• F82960
• SCHEMBL3647104
• 1-[4-(DIFLUOROMETHOXY)PHENYL]-1-ETHANAMINE
• (S)-1-[4-(Difluoromethoxy)phenyl]ethanamine
• SY384307
• MFCD08057417
• SY169062
• (R)-1-[4-(Difluoromethoxy)phenyl]ethanamine
• MFCD08057418
• AKOS016347588
• (alphaR)-4-(Difluoromethoxy)-alpha-Methyl-Benzenemethanamine
• 1-[4-(Difluoromethoxy)phenyl]ethylamine
• DB-186834
• SY384305
• 1-4-(difluoromethoxy)phenylethanamine

• MDL： MFCD09028381
• Inchi： 1S/C9H11F2NO/c1-6(12)7-2-4-8(5-3-7)13-9(10)11/h2-6,9H,12H2,1H3
• InChI Key： RTLQRHINHVOHHH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C)N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: NA

1-4-(difluoromethoxy)phenylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers